2'-Amino-1-butyl-6',7'-dimethyl-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carbonitrile

• IUPAC Name: 2'-amino-1-butyl-6',7'-dimethyl-2,5'-dioxospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carbonitrile
• InChI: InChI=1S/C22H22N4O3/c1-4-5-10-26-16-9-7-6-8-14(16)22(21(26)28)15(12-23)19(24)29-17-11-13(2)25(3)20(27)18(17)22/h6-9,11H,4-5,10,24H2,1-3H3
• InChI Key: KUJLDGZYPTWHQS-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1C2=CC=CC=C2C3(C1=O)C(=C(OC4=C3C(=O)N(C(=C4)C)C)N)C#N
• Molecular Formula: C22H22N4O3
• Molecular Weight: 390.4 g/mol

Description

2'-Amino-1-butyl-6',7'-dimethyl-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carbonitrile is a useful research compound. Its molecular formula is C22H22N4O3 and its molecular weight is 390.443. The purity is usually 95%.
BenchChem offers high-quality 2'-Amino-1-butyl-6',7'-dimethyl-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2'-Amino-1-butyl-6',7'-dimethyl-2,5'-dioxo-1,2,5',6'-tetrahydrospiro[indole-3,4'-pyrano[3,2-c]pyridine]-3'-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis of Diverse Heterocyclic Compounds

Research has highlighted the synthesis of skeletally diverse potential bioactive polycyclic/spirocyclic heterocyclic compounds using a multi-component reaction involving novel heterocyclic active methylene compounds. The compound serves as a crucial building block in these reactions, facilitating the creation of libraries of potential bioactive molecules. This approach is considered efficient and eco-friendly, contributing significantly to diversity-oriented synthesis within medicinal chemistry (Jayarajan & Vasuki, 2012).

Green Chemistry Applications

The compound's utility extends to green chemistry applications, where it's used in one-pot, multi-component reactions in water, highlighting an environmentally benign synthesis method. These reactions, catalyzed under mild conditions, underscore the compound's versatility in synthesizing heterocyclic frameworks efficiently, with potential implications for developing new pharmaceuticals and materials (Rahmati et al., 2012).

Antibacterial Activity

Moreover, derivatives of this compound have been synthesized and evaluated for their antibacterial activities against human pathogenic bacteria. The synthesis leverages different substituted isatins and other compounds, indicating the potential of this chemical scaffold in contributing to new antibacterial agents. Such studies are crucial for addressing the growing concern over antibiotic resistance and the need for novel antimicrobials (Vinoth, Vadivel, & Lalitha, 2021).

Structural Analysis through X-ray Crystallography

The structural elucidation of derivatives, including the chemical compound of interest, through X-ray crystallography, offers insights into their molecular geometry, contributing to a deeper understanding of their chemical behavior and interactions. This analytical technique is pivotal in the drug development process, providing a foundation for the rational design of more effective and targeted therapeutic agents (Ganapathy et al., 2015).